3-cyano-N-(2,2-diphenylpropyl)benzamide

• IUPAC Name: 3-cyano-N-(2,2-diphenylpropyl)benzamide
• InChI: InChI=1S/C23H20N2O/c1-23(20-11-4-2-5-12-20,21-13-6-3-7-14-21)17-25-22(26)19-10-8-9-18(15-19)16-24/h2-15H,17H2,1H3,(H,25,26)
• InChI Key: GMPXHSCWGYXNAX-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1=CC=CC(=C1)C#N)(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C23H20N2O
• Molecular Weight: 340.4 g/mol

Description

3-cyano-N-(2,2-diphenylpropyl)benzamide is a chemical compound that belongs to the class of benzamide derivatives. It has gained significant attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of 3-cyano-N-(2,2-diphenylpropyl)benzamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes involved in the inflammatory process. It has also been found to modulate the activity of certain receptors in the body, leading to its analgesic and antitumor effects.
Biochemical and Physiological Effects:
Studies have shown that 3-cyano-N-(2,2-diphenylpropyl)benzamide can reduce inflammation and pain in animal models. It has also been found to inhibit the growth of cancer cells in vitro and in vivo. Additionally, it has been shown to have a protective effect on the liver and kidneys.

Advantages and Limitations for Lab Experiments

The advantages of using 3-cyano-N-(2,2-diphenylpropyl)benzamide in lab experiments include its potent anti-inflammatory and analgesic properties, as well as its ability to inhibit the growth of cancer cells. However, its limitations include its potential toxicity and the need for further studies to determine its safety and efficacy in humans.

Future Directions

There are several future directions for research on 3-cyano-N-(2,2-diphenylpropyl)benzamide. These include investigating its potential as a therapeutic agent for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. It could also be studied further for its potential as an analgesic and antitumor agent. Additionally, further studies are needed to determine its safety and efficacy in humans.
In conclusion, 3-cyano-N-(2,2-diphenylpropyl)benzamide is a chemical compound with potential therapeutic properties. Its anti-inflammatory, analgesic, and antitumor activities have been extensively studied in scientific research. While it has shown promise as a therapeutic agent, further studies are needed to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of 3-cyano-N-(2,2-diphenylpropyl)benzamide involves the reaction of 3-cyano-N-(2,2-diphenylpropyl)benzamide with benzoyl chloride in the presence of a base such as triethylamine. The reaction takes place at room temperature and yields the desired product in good yield.

Scientific Research Applications

3-cyano-N-(2,2-diphenylpropyl)benzamide has been extensively studied for its potential therapeutic properties. It has been found to exhibit anti-inflammatory, analgesic, and antitumor activities. It has also been investigated for its ability to inhibit the growth of cancer cells.